Cas no 1456-72-0 (1,3,4-Thiadiazole,2-methyl-5-phenyl-)

• Product name: 1,3,4-Thiadiazole,2-methyl-5-phenyl-
• CAS No: 1456-72-0
• MF: C₉H₈N₂S
• MW: 176.23822
• CID: 201013
• PubChem ID: 97425

1,3,4-Thiadiazole,2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole,2-methyl-5-phenyl-
• 2-methyl-5-phenyl-1,3,4-thiadiazole
• 2-methyl-5-phenyl-[1,3,4]thiadiazole
• 2-Metil-5-fenil-1,3,4-tiadiazolo [Italian]
• 2-Phenyl-5-methyl-1,3,4-thiodiazol
• 5-Methyl-2-phenyl-1,3,4-thiodiazol
• AC1L3YHL
• BRN 0127290
• L 1539
• Methyl-phenyl-[1,3,4]thiadiazol
• methyl-phenyl-[1,3,4]thiadiazole
• NSC122382
• SureCN2421712
• 1,3,4-Thiadiazole, 2-methyl-5-phenyl-
• D22RTA40AP
• GEVBBQNWDQJVTA-UHFFFAOYSA-N
• 1456-72-0
• 2-Metil-5-fenil-1,3,4-tiadiazolo
• SCHEMBL2421712
• NSC-122382
• DTXSID30163117
• 4-27-00-07146 (Beilstein Handbook Reference)
• NSC 122382
• UNII-D22RTA40AP

• Inchi： InChI=1S/C9H8N2S/c1-7-10-11-9(12-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： GEVBBQNWDQJVTA-UHFFFAOYSA-N
• SMILES： CC1=NN=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 176.04094
• Monoisotopic Mass: 176.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.599
• PSA: 25.78
• LogP: 2.51350